Cas no 1353254-17-7 (N1-(2-Cyanobenzyl)-3-aminopiperidine)

• Product Name: N1-(2-Cyanobenzyl)-3-aminopiperidine
• CAS No: 1353254-17-7
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 2086866
• Update Time: 2025-05-26

N1-(2-Cyanobenzyl)-3-aminopiperidine Chemical and Physical Properties

Names and Identifiers

• N1-(2-Cyanobenzyl)-3-aminopiperidine
• Alogliptin-19
• Alogliptin Impurity 6/Alogliptin impurity M

• Inchi： 1S/C13H17N3/c14-8-11-4-1-2-5-12(11)9-16-7-3-6-13(15)10-16/h1-2,4-5,13H,3,6-7,9-10,15H2/t13-/m1/s1
• InChI Key： UMPGXWIAFSBUSD-CYBMUJFWSA-N
• SMILES： C(#N)C1=CC=CC=C1CN1CCC[C@@H](N)C1

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: NA
• Boiling Point: NA
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

N1-(2-Cyanobenzyl)-3-aminopiperidine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N1-(2-Cyanobenzyl)-3-aminopiperidine

Recent Advances in the Study of N1-(2-Cyanobenzyl)-3-aminopiperidine (CAS: 1353254-17-7) in Chemical Biology and Pharmaceutical Research

N1-(2-Cyanobenzyl)-3-aminopiperidine (CAS: 1353254-17-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the focus of recent studies due to its potential applications in drug discovery and development. The presence of both a cyanobenzyl group and an aminopiperidine moiety in its structure suggests its utility as a versatile scaffold for the design of novel therapeutic agents.

Recent research has highlighted the role of N1-(2-Cyanobenzyl)-3-aminopiperidine in the modulation of various biological targets. Studies have demonstrated its ability to interact with specific enzymes and receptors, making it a promising candidate for the development of inhibitors and modulators. For instance, its affinity for certain G-protein-coupled receptors (GPCRs) has been explored, with preliminary results indicating potential applications in neurological and metabolic disorders.

One of the key areas of investigation has been the synthesis and optimization of N1-(2-Cyanobenzyl)-3-aminopiperidine derivatives. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to enhance the compound's pharmacological properties. These efforts have led to the identification of derivatives with improved selectivity and potency, paving the way for further preclinical evaluations.

In addition to its synthetic applications, N1-(2-Cyanobenzyl)-3-aminopiperidine has been studied for its pharmacokinetic and toxicological profiles. Recent in vitro and in vivo studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These findings are crucial for assessing its suitability as a drug candidate and for guiding future formulation strategies.

The compound's mechanism of action has also been a subject of intense research. Investigations into its interaction with biological macromolecules have revealed its potential to disrupt key signaling pathways involved in disease progression. For example, its ability to inhibit specific kinases has been documented, suggesting its relevance in oncology and inflammatory diseases.

Despite these promising developments, challenges remain in the clinical translation of N1-(2-Cyanobenzyl)-3-aminopiperidine-based therapies. Issues such as bioavailability, off-target effects, and scalability of synthesis need to be addressed to fully realize its therapeutic potential. Ongoing research aims to overcome these hurdles through innovative drug design and delivery approaches.

In conclusion, N1-(2-Cyanobenzyl)-3-aminopiperidine (CAS: 1353254-17-7) represents a compelling area of study in chemical biology and pharmaceutical research. Its unique structural and functional properties offer numerous opportunities for the development of novel therapeutics. Continued exploration of its biological activities and optimization of its chemical derivatives will undoubtedly contribute to advancements in the field.